Cas no 864918-87-6 (N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864918-87-6
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 6410957
• PubChem ID: 16806809
• Update Time: 2025-07-13

N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• F0698-0327
• AKOS024597817
• N-(3,4-dimethoxyphenethyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• 864918-87-6
• Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-

• Inchi： 1S/C21H23N3O3S2/c1-14-6-4-5-7-16(14)20-23-21(29-24-20)28-13-19(25)22-11-10-15-8-9-17(26-2)18(12-15)27-3/h4-9,12H,10-11,13H2,1-3H3,(H,22,25)
• InChI Key： WRAYVGYTRBHRTP-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CSC1SN=C(C2=CC=CC=C2C)N=1

Computed Properties

• Exact Mass: 429.11808395g/mol
• Monoisotopic Mass: 429.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.83±0.46(Predicted)

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Introduction to N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864918-87-6)

N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864918-87-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiadiazole ring and multiple functional groups such as methoxy and sulfanyl moieties. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is of particular interest due to its potential as a lead compound in drug discovery. The thiadiazole ring is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of methoxy groups on the phenyl ring enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. Additionally, the sulfanyl group plays a crucial role in the compound's reactivity and stability.

Recent studies have explored the pharmacological properties of N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of research has focused on the antitumor potential of N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide have also been investigated. Research indicates that it has favorable oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent. However, further studies are needed to optimize its pharmacokinetic profile and reduce potential side effects.

In addition to its therapeutic applications, N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide has been studied for its potential use in diagnostic imaging. The compound's ability to cross cell membranes and accumulate in specific tissues makes it a candidate for developing targeted imaging agents. Preliminary studies have shown that it can be labeled with radionuclides for use in positron emission tomography (PET) imaging.

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 3-(2-methylphenyl)-1H-thiadiazole with 3,4-dimethoxybenzeneethanamine followed by acylation with an appropriate acetyl chloride or anhydride. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound on a larger scale.

The safety profile of N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is an important consideration for its development as a pharmaceutical product. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, comprehensive safety assessments are ongoing to ensure its safety in human trials.

In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864918-87-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.